Cas no 36994-69-1 (pentachlorophenyl salicylate)

pentachlorophenyl salicylate structure
pentachlorophenyl salicylate structure
Product Name:pentachlorophenyl salicylate
CAS No:36994-69-1
MF:C13H5Cl5O3
MW:386.441999197006
CID:921851
PubChem ID:520832
Update Time:2025-04-19

pentachlorophenyl salicylate Chemical and Physical Properties

Names and Identifiers

    • pentachlorophenyl salicylate
    • (2,3,4,5,6-pentachlorophenyl) 2-hydroxybenzoate
    • ZMZPNTFEPFRJHW-UHFFFAOYSA-N
    • 36994-69-1
    • DTXSID20334470
    • SCHEMBL12919768
    • Inchi: 1S/C13H5Cl5O3/c14-7-8(15)10(17)12(11(18)9(7)16)21-13(20)5-3-1-2-4-6(5)19/h1-4,19H
    • InChI Key: ZMZPNTFEPFRJHW-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1OC(C1C=CC=CC=1O)=O)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 383.86835
  • Monoisotopic Mass: 383.868132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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